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Compound of Interest

Compound Name: (R)-TCO-OH

Cat. No.: B12783804

Technical Guide: Safety and Handling of (R)-
TCO-OH

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for (R)-TCO-OH ((R)-trans-cyclooctenaol), a critical reagent in bioorthogonal chemistry. Due to
the absence of a publicly available, comprehensive Safety Data Sheet (SDS) specifically for
(R)-TCO-OH, this guide synthesizes information from supplier data for the synonymous
compound (E)-cyclooct-4-enol, public chemical databases, and general laboratory safety
protocols for reactive chemical compounds.

Chemical Identification and Properties

(R)-TCO-OH is a strained cyclooctene derivative containing a hydroxyl group. This structure
allows for its application in "click chemistry," particularly in the strain-promoted alkyne-azide
cycloaddition (SPAAC) and inverse-electron-demand Diels-Alder reactions.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12783804?utm_src=pdf-interest
https://www.benchchem.com/product/b12783804?utm_src=pdf-body
https://www.benchchem.com/product/b12783804?utm_src=pdf-body
https://www.benchchem.com/product/b12783804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12783804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

) (R)-trans-cyclooctenol, (E)-
Chemical Name
cyclooct-4-en-1-ol

CAS Number 85081-69-2 [1][2][3]
Molecular Formula CsH140 [L1[2]1[3][4][5]
Molecular Weight 126.20 g/mol [21[31[41[5]
Appearance Liquid [2]

Purity >90% (typical) [1]

Hazard Identification and Classification

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
(E)-cyclooct-4-enol is classified with the following hazard.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Serious Eye E, H318: Causes serious
o laalt text Danger

Damage/Eye Irritation eye damage.[6][7]

Toxicological Data:

Specific toxicological data, such as LD50 (median lethal dose) or LC50 (median lethal
concentration) values for (R)-TCO-OH, are not readily available in the public domain. The
primary identified hazard is severe eye damage upon contact.[6][7] The toxicological properties
of this compound have not been fully investigated.

Handling and Personal Protective Equipment (PPE)

Given the identified hazards and the reactive nature of trans-cyclooctenes, stringent safety
protocols are mandatory.

Engineering Controls
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» Ventilation: Work with (R)-TCO-OH should be conducted in a certified chemical fume hood to
minimize inhalation exposure.

o Eye Wash Station and Safety Shower: An operational and easily accessible eye wash station
and safety shower are essential in the immediate work area.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling (R)-TCO-OH:

Body Part Required PPE Specification/Standard
Safety goggles and a face )
Eyes/Face ) ANSI Z87.1 compliant.
shield.
] ) Nitrile or other appropriate
Hands Chemical-resistant gloves.

material.

Body Laboratory coat.

A risk assessment should be performed for any new or modified procedures involving this
chemical.

First Aid Measures

In case of exposure to (R)-TCO-OH, the following first aid procedures should be followed
immediately:
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Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[8]

Skin Contact

Remove contaminated clothing. Wash skin with
soap and plenty of water. If irritation persists,

seek medical attention.

Move the person to fresh air. If breathing is

Inhalation difficult, provide oxygen. If not breathing, give
artificial respiration. Seek medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.

Storage and Stability

Proper storage is crucial to maintain the integrity and reactivity of (R)-TCO-OH and to ensure

safety.

Parameter

Recommendation

Storage Temperature

-20°C.[5][9][10]

Storage Conditions

Store in a tightly sealed container in a dry and
dark place.[5][9] Protect from light and moisture.
[10]

Solvent Usage

Use anhydrous solvents such as DMSO or DMF

for reconstitution to maintain stability.[9][10]

Stability

The half-life of TCO is short as it can naturally
isomerize to the less reactive cis-cyclooctene

(CCO). Long-term storage is not recommended.

[1]
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Disposal Considerations

All waste materials contaminated with (R)-TCO-OH, including empty containers, used PPE,
and spill cleanup materials, must be treated as hazardous waste.

o Waste Segregation: Collect all (R)-TCO-OH waste separately from other laboratory waste.
o Labeling: Clearly label waste containers with the chemical name and associated hazards.

» Disposal: Dispose of hazardous waste through a licensed and certified waste disposal
company, in accordance with local, state, and federal regulations.

Experimental Protocols and Workflows
General Handling Workflow

The following diagram illustrates a generalized workflow for handling (R)-TCO-OH in a

laboratory setting.
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General Handling Workflow for (R)-TCO-OH

Preparation

Don PPE

Verify Fume Hood Operation

Retrieve from -20°C Storage

Weigh/Measure in Fume Hood

Dissolve in Anhydrous Solvent

Perform Reaction

Cleanup & Disposal

Quench Reaction (if applicable)

Segregate Hazardous Waste

Decontaminate Glassware

Dispose of Waste

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for safely handling (R)-TCO-OH.
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Bioorthogonal Reaction Pathway

(R)-TCO-OH is primarily used in bioorthogonal "click" reactions with tetrazine-containing
molecules. This reaction is an inverse-electron-demand Diels-Alder cycloaddition.

Inverse-Electron-Demand Diels-Alder Reaction

(R)-TCO-OH Tetrazine Derivative

Stable Dihydropyridazine Product

Click to download full resolution via product page

Caption: The reaction of (R)-TCO-OH with a tetrazine derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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